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Compound of Interest

Compound Name: Volasertib

Cat. No.: B10761796 Get Quote

Essential Safety and Handling Guide for Volasertib
This document provides immediate, essential safety protocols, operational guidelines, and

disposal plans for the handling of Volasertib. The following procedural guidance is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Hazard Identification and Safety Summary
Volasertib is a potent Polo-like kinase 1 (PLK1) inhibitor.[1][2] It is classified with several

hazards that necessitate careful handling. According to safety data sheets, Volasertib is fatal if

swallowed (Acute Toxicity - Oral, Category 2) and harmful if swallowed (Acute Toxicity, Oral,

Category 4).[3][4][5][6] It is also known to cause skin irritation and serious eye irritation.[3][6]

Furthermore, it is suspected of damaging fertility or the unborn child and may cause damage to

organs through prolonged or repeated exposure.[3][6]
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Hazard Classification GHS Code Description

Acute Oral Toxicity H300/H302
Fatal or harmful if swallowed.

[3][4][5][6]

Skin Irritation H315 Causes skin irritation.[3][6]

Eye Irritation H319
Causes serious eye irritation.

[3][6]

Reproductive Toxicity H361
Suspected of damaging fertility

or the unborn child.[3][6]

Specific Target Organ Toxicity H373

May cause damage to organs

through prolonged or repeated

exposure.[3][6]

Aquatic Toxicity H410
Very toxic to aquatic life with

long lasting effects.[5]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Volasertib. The following

table outlines the recommended personal protective equipment.
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Solid
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Use in a
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ventilated

enclosure.

Safety
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Chemical-

resistant

gloves (e.g.,

nitrile).

Laboratory

coat.

NIOSH-

approved

respirator

with a

particulate

filter if dust

cannot be

controlled.

Preparing

Solutions

Use in a

chemical

fume hood.

Chemical

safety

goggles or a

face shield if

splashing is

possible.

Chemical-

resistant

gloves (e.g.,

nitrile).

Laboratory

coat.

Not typically

required if

handled in a

fume hood.

Administering

to Animals

Use in a

ventilated

cabinet or

with local

exhaust

ventilation.

Safety

glasses with

side-shields

or goggles.

Chemical-

resistant

gloves (e.g.,

nitrile).

Laboratory

coat or

disposable

gown.

NIOSH-

approved

respirator if

aerosols may

be generated.

Standard Operating Procedures
General Handling and Storage

Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not ingest or inhale.[4][5]

Ventilation: Always handle Volasertib in a well-ventilated area, preferably within a chemical

fume hood.[4][5]

Hygiene: Do not eat, drink, or smoke in areas where Volasertib is handled.[4][5] Wash

hands thoroughly after handling.[4][5]
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Storage: Keep the container tightly sealed in a cool, well-ventilated place.[5] Store according

to the manufacturer's recommendations, which may be at -20°C for powder or -80°C when in

solvent.[5]

Spill Cleanup Protocol
In the event of a spill, follow these steps:

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the area if

necessary. Restrict access to the spill area.

Assess the Spill: Determine the nature and extent of the spill. For large or highly aerosolized

spills, contact your institution's environmental health and safety (EHS) office.

Don Appropriate PPE: Before cleaning, put on the appropriate PPE as outlined above,

including respiratory protection if dealing with a powder.

Contain the Spill: For liquid spills, create a dike around the spill using absorbent materials

like vermiculite or chemical spill pillows.[7] For powder spills, gently cover with a damp paper

towel to avoid generating dust.

Absorb and Collect:

For liquid spills: Add inert absorbent material, working from the outside in.[7]

For solid spills: Carefully scoop the material into a designated waste container.[8]

Decontaminate: Clean the spill area with a suitable detergent and water.[9]

Dispose of Waste: Collect all contaminated materials (absorbents, PPE, etc.) in a sealed,

properly labeled hazardous waste container.[10]

Report the Incident: Report the spill to your supervisor or EHS department as per your

institution's policy.

Disposal Plan
All waste containing Volasertib must be treated as hazardous waste.
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Waste Collection: Collect all Volasertib waste, including empty containers, contaminated lab

supplies, and spill cleanup materials, in a clearly labeled, sealed container.

Disposal Route: Dispose of the waste through your institution's hazardous waste program or

an approved waste disposal company, in accordance with local, state, and federal

regulations.[4][5]

Experimental Protocol Example: Cell Viability Assay
This is a generalized protocol for assessing the effect of Volasertib on cancer cell line viability.

Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them

to adhere overnight.

Compound Preparation: Prepare a stock solution of Volasertib in a suitable solvent like

DMSO.[11] Create a serial dilution of Volasertib in a cell culture medium to achieve the

desired final concentrations.

Cell Treatment: Remove the old medium from the cells and add the medium containing the

various concentrations of Volasertib. Include a vehicle control (medium with DMSO) and a

no-treatment control.

Incubation: Incubate the cells for a specified period (e.g., 72 hours).

Viability Assessment: Measure cell viability using a suitable assay, such as one that

measures metabolic activity (e.g., AlamarBlue) or ATP content.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Determine the EC50 value (the concentration at which cell growth is inhibited by 50%) by

fitting the data to a dose-response curve.[11]

Visual Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when working with Volasertib.

Caption: PPE selection workflow for handling Volasertib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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